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Compound of Interest

Compound Name: Vanadium trisulfate

Cat. No.: B077718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anhydrous

vanadium trisulfate (V₂(SO₄)₃). Due to the limited availability of a complete single-crystal

structure determination for this specific compound in publicly accessible literature, this guide

synthesizes information from closely related vanadium(III) sulfate compounds, theoretical

expectations based on coordination chemistry, and available experimental data. Detailed

methodologies for its synthesis are also provided to facilitate further research and application.

Introduction
Anhydrous vanadium(III) sulfate is an inorganic compound with the formula V₂(SO₄)₃. It

presents as a pale yellow, air-stable solid, which is a notable characteristic as many

vanadium(III) compounds are sensitive to air.[1] Upon dissolution in water, it slowly forms the

green hexaaquavanadium(III) ion, [V(H₂O)₆]³⁺.[1] The study of its crystal structure is crucial for

understanding its physical and chemical properties, which in turn informs its applications in

areas such as catalysis and materials science.

Predicted Crystal Structure and Coordination
Environment
While a definitive single-crystal X-ray diffraction analysis for anhydrous V₂(SO₄)₃ is not widely

reported, significant insights into its structure can be inferred from the analysis of analogous
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compounds. The coordination chemistry of vanadium(III) is well-established, with a strong

preference for an octahedral geometry.[2]

It is anticipated that the fundamental structural motif of anhydrous vanadium(III) sulfate involves

octahedrally coordinated V³⁺ ions. These VO₆ octahedra are likely linked by bridging sulfate

tetrahedra (SO₄) to form a three-dimensional framework. This structural arrangement is

observed in the crystal structure of sodium vanadium(III) sulfate, Na₃V(SO₄)₃, which serves as

a valuable model. In Na₃V(SO₄)₃, the vanadium(III) ions are situated in an almost perfect

octahedral environment, bonded to six oxygen atoms from six different sulfate groups.[3]

Table 1: Crystallographic Data for the Structurally Related Sodium Vanadium(III) Sulfate

(Na₃V(SO₄)₃)

Parameter Value

Crystal System Rhombohedral

Space Group R3

a, b (Å) 13.439(1)

c (Å) 9.091(1)

Z (Formula units/cell) 6

V³⁺ Coordination Octahedral (VO₆)

Data sourced from single-crystal X-ray diffraction analysis of Na₃V(SO₄)₃.[3]

Based on this, a logical relationship for the coordination in anhydrous V₂(SO₄)₃ can be

proposed, where each vanadium ion is coordinated to six oxygen atoms from surrounding

sulfate groups, and each sulfate group bridges multiple vanadium centers.
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Proposed Coordination of V³⁺ in Anhydrous Vanadium Trisulfate
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Caption: Proposed octahedral coordination of the V³⁺ ion.

Experimental Protocols for Synthesis
Several methods for the synthesis of anhydrous vanadium(III) sulfate have been reported. The

two most prominent methods are detailed below.

3.1. Reduction of Vanadium Pentoxide with Elemental Sulfur

This method involves the reduction of vanadium pentoxide (V₂O₅) in sulfuric acid using

elemental sulfur.[1]

Experimental Workflow:
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Synthesis of V₂(SO₄)₃ via V₂O₅ Reduction

Reactants

Vanadium Pentoxide (V₂O₅)

Combine reactants in a reaction vessel

Elemental Sulfur (S) Sulfuric Acid (H₂SO₄)

Heat the mixture

Reaction occurs:
V₂O₅ + S + 3H₂SO₄ → V₂(SO₄)₃ + SO₂ + 3H₂O

Cool the reaction mixture

Isolate the solid product (V₂(SO₄)₃)

Wash the product

Dry the final product

Anhydrous Vanadium(III) Sulfate

Click to download full resolution via product page

Caption: Workflow for the synthesis of V₂(SO₄)₃.
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Detailed Protocol:

In a suitable reaction vessel, a suspension of vanadium pentoxide in concentrated sulfuric

acid is prepared.

Elemental sulfur is added to the suspension.

The mixture is heated. The reaction is a rare example of reduction by elemental sulfur.[1]

The reaction proceeds according to the following equation: V₂O₅ + S + 3H₂SO₄ → V₂(SO₄)₃

+ SO₂ + 3H₂O.[1]

After the reaction is complete, the mixture is cooled.

The solid product, anhydrous vanadium(III) sulfate, is isolated by filtration.

The product is washed to remove any unreacted starting materials and byproducts.

The final product is dried under vacuum or in a desiccator to ensure it is anhydrous.

3.2. Reaction of Vanadium(III) Oxide with Sulfuric Acid

An alternative method involves the direct reaction of vanadium(III) oxide (V₂O₃) with hot,

concentrated sulfuric acid.

Experimental Protocol:

Vanadium(III) oxide is added to sulfuric acid with a concentration of 80% or higher.

The mixture is heated to a temperature in the range of 140-260°C.

Under these conditions, the vanadium(III) oxide reacts to form solid vanadium(III) sulfate.

The solid product is then recovered from the reaction solution.

Physicochemical Properties
Table 2: General Properties of Anhydrous Vanadium Trisulfate
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Property Value

Molecular Formula V₂(SO₄)₃

Molar Mass 390.07 g/mol

Appearance Pale yellow powder[1]

Stability
Stable in dry air.[1] Forms a green hydrate upon

exposure to moist air over several weeks.[4]

Thermal Decomposition

Decomposes to vanadyl sulfate (VOSO₄) and

sulfur dioxide (SO₂) when heated in a vacuum at

or slightly below 410°C.[1]

Solubility

Very slowly soluble in water at room

temperature, with solubility increasing in boiling

water. Practically insoluble in concentrated

sulfuric acid, but soluble in dilute and

concentrated nitric acid.[3][4]

Redox Properties Acts as a powerful reducing agent.[4]

Conclusion
While a complete crystallographic description of anhydrous vanadium(III) sulfate remains to be

fully elucidated and published, substantial information can be derived from related compounds

and the well-understood principles of vanadium(III) coordination chemistry. The expected

structural features, centered around octahedrally coordinated vanadium(III) ions bridged by

sulfate groups, provide a strong basis for further investigation. The detailed synthetic protocols

provided herein offer a clear pathway for researchers to produce this compound for further

study and application in diverse scientific and industrial fields. Future work employing

techniques such as Rietveld refinement of powder X-ray diffraction data could provide a more

definitive understanding of the crystal structure of anhydrous V₂(SO₄)₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Vanadium(III)_sulfate
https://en.wikipedia.org/wiki/Vanadium(III)_sulfate
https://www.semanticscholar.org/paper/The-crystal-structure-of-the-anhydrous-sulphates-of-Kokkoros-Rentzeperis/93af03258f0735ba0ef9349834956cbf6c15c28e
https://en.wikipedia.org/wiki/Vanadium(III)_sulfate
http://chem.folium.ru/index.php/chem/article/download/1918/1503
https://www.semanticscholar.org/paper/The-crystal-structure-of-the-anhydrous-sulphates-of-Kokkoros-Rentzeperis/93af03258f0735ba0ef9349834956cbf6c15c28e
https://www.semanticscholar.org/paper/The-crystal-structure-of-the-anhydrous-sulphates-of-Kokkoros-Rentzeperis/93af03258f0735ba0ef9349834956cbf6c15c28e
https://www.benchchem.com/product/b077718?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Vanadium(III) sulfate - Wikipedia [en.wikipedia.org]

2. A coordination chemistry study of hydrated and solvated cationic vanadium ions in
oxidation states +III, +IV, and +V in solution and solid state - PMC [pmc.ncbi.nlm.nih.gov]

3. chem.folium.ru [chem.folium.ru]

4. The crystal structure of the anhydrous sulphates of copper and zinc | Semantic Scholar
[semanticscholar.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Crystal Structure of
Anhydrous Vanadium Trisulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077718#crystal-structure-of-anhydrous-vanadium-
trisulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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